![molecular formula C9H11F3N2O B1446574 {6-[(2,2,2-Trifluoroethoxy)methyl]pyridin-3-yl}methanamine CAS No. 1513116-05-6](/img/structure/B1446574.png)
{6-[(2,2,2-Trifluoroethoxy)methyl]pyridin-3-yl}methanamine
Overview
Description
“{6-[(2,2,2-Trifluoroethoxy)methyl]pyridin-3-yl}methanamine” is a chemical compound with the CAS Number: 771584-26-0 . It has a molecular weight of 206.17 . The IUPAC name for this compound is [6-(2,2,2-trifluoroethoxy)-3-pyridinyl]methanamine .
Molecular Structure Analysis
The InChI code for “{6-[(2,2,2-Trifluoroethoxy)methyl]pyridin-3-yl}methanamine” is 1S/C8H9F3N2O/c9-8(10,11)5-14-7-2-1-6(3-12)4-13-7/h1-2,4H,3,5,12H2 . This code provides a specific representation of the molecule’s structure.
Physical And Chemical Properties Analysis
“{6-[(2,2,2-Trifluoroethoxy)methyl]pyridin-3-yl}methanamine” is a liquid at room temperature . It should be stored at a temperature of 4 degrees Celsius . .
Scientific Research Applications
Pharmaceutical Research
This compound is utilized in the development of new pharmaceuticals due to its potential as a building block for more complex molecules. Its trifluoroethoxy group can be pivotal in increasing the lipophilicity and metabolic stability of potential drug candidates .
Material Science
In material science, this chemical serves as a precursor for synthesizing novel pyridine-based polymers. These polymers could have unique properties such as high thermal stability and chemical resistance, making them suitable for advanced engineering applications .
Chemical Synthesis
As a reagent, it is involved in various chemical synthesis processes. Its structure allows for selective transformations, aiding in the synthesis of complex organic compounds with high precision .
Chromatography
In chromatographic methods, it can be used as a standard or reference compound due to its distinct chemical properties. It helps in the calibration of equipment and ensures the accuracy of analytical results .
Analytical Chemistry
This compound finds applications in analytical chemistry, where it is used in the development of new analytical methods for detecting and quantifying other substances, especially in complex mixtures .
Helicobacter pylori Eradication Research
It has been identified in the research for Helicobacter pylori eradication. The compound’s derivatives could be part of a treatment regimen, contributing to the development of new therapies against this stomach bacterium .
Environmental Monitoring
The compound’s stability and detectability make it suitable for environmental monitoring studies. It can be used as a tracer or marker to study the distribution and fate of similar organic compounds in the environment .
Biochemical Studies
In biochemical research, it can be used to study enzyme-substrate interactions, especially in systems where pyridine-based structures play a crucial role. This can provide insights into enzyme mechanisms and aid in the design of enzyme inhibitors .
Safety And Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). The precautionary statements include recommendations such as avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and using protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
[6-(2,2,2-trifluoroethoxymethyl)pyridin-3-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3N2O/c10-9(11,12)6-15-5-8-2-1-7(3-13)4-14-8/h1-2,4H,3,5-6,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOMPGXQSDGHMQN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CN)COCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{6-[(2,2,2-Trifluoroethoxy)methyl]pyridin-3-yl}methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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